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Compound of Interest

Compound Name: Benzthiazuron

Cat. No.: B162183 Get Quote

Disclaimer: Benzthiazuron is an obsolete herbicide and is no longer registered for use in sugar

beet cultivation in many regions. The following information is provided for historical and

research purposes only and does not constitute a recommendation for its use.

Introduction
Benzthiazuron is a selective, pre-emergence herbicide belonging to the urea class of

compounds. It was historically used for the control of annual broad-leaved weeds in various

crops, including sugar beet (Beta vulgaris). Its primary mode of action is the inhibition of

photosynthesis at Photosystem II (PSII), leading to the death of susceptible weeds.[1]

Mode of Action
Benzthiazuron is absorbed by the roots of emerging weeds and translocated to the shoots.[1]

Within the chloroplasts, it binds to the D1 protein of the photosystem II complex.[2][3] This

binding blocks the electron transport chain, preventing the fixation of CO2 and the production

of ATP and NADPH necessary for plant growth.[4] The blockage of electron flow leads to the

formation of reactive oxygen species, which cause lipid peroxidation and membrane damage,

ultimately resulting in cell death and necrosis of the plant tissue.[3][4]

Data Presentation
Due to the obsolete status of benzthiazuron, comprehensive and comparative quantitative

data from recent field trials are not available. The following table provides a general overview of
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its characteristics.

Property Description

Chemical Name N-(1,3-benzothiazol-2-yl)-N′-methylurea

Herbicide Class Urea

Mode of Action Photosystem II (PSII) inhibitor (WSSA Group 7)

Application Timing Pre-emergence

Primary Target Weeds Annual broad-leaved weeds

Uptake Primarily by roots

Experimental Protocols
The following protocol outlines a general methodology for conducting a field trial to evaluate the

efficacy of a pre-emergence herbicide like benzthiazuron in sugar beet. This is a generalized

protocol and would have been adapted based on specific environmental conditions and

research objectives.

Protocol: Field Efficacy Trial for a Pre-Emergence
Herbicide in Sugar Beet
1. Objective: To evaluate the efficacy and crop safety of a pre-emergence herbicide for the

control of annual broad-leaved weeds in sugar beet.

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).
Replicates: 4.
Plot Size: Minimum of 10 square meters.[5]
Treatments:
Untreated Control.
Herbicide at the proposed recommended application rate.
Herbicide at twice the recommended application rate (for phytotoxicity assessment).
Standard commercial herbicide for comparison.
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3. Site Selection and Preparation:

Select a field with a known history of uniform weed infestation.
Prepare the seedbed according to standard local practices for sugar beet cultivation to
ensure a fine, firm tilth.

4. Herbicide Application:

Apply the herbicide as a pre-emergence spray to the soil surface immediately after sowing
the sugar beet seeds.
Use a calibrated plot sprayer to ensure accurate and uniform application.
Record environmental conditions at the time of application (temperature, humidity, wind
speed, soil moisture).

5. Data Collection:

Weed Control Efficacy:
Assess weed density (counts per unit area) and/or biomass by species at regular intervals
(e.g., 2, 4, and 8 weeks after application).
Visual ratings of percent weed control (0% = no control, 100% = complete control) compared
to the untreated control plots.
Crop Safety (Phytotoxicity):
Visually assess crop injury at regular intervals using a scale of 0-100% (0% = no injury,
100% = crop death). Note any symptoms such as stunting, chlorosis, or necrosis.
Record sugar beet stand counts.
Yield:
At the end of the growing season, harvest the sugar beet roots from the central rows of each
plot.
Record the fresh weight of the roots.
Analyze a subsample for sugar content and quality parameters.

6. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.
Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.
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Signaling Pathway: Inhibition of Photosystem II
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Caption: Mode of action of Benzthiazuron as a PSII inhibitor.

Experimental Workflow: Pre-Emergence Herbicide Field
Trial
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Caption: General workflow for a pre-emergence herbicide field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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